Cas no 326815-11-6 (1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-chlorophenyl)thiourea)

• Product Name: 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-chlorophenyl)thiourea
• CAS No: 326815-11-6
• MF: C₁₄H₁₀Cl₂F₃N₃S
• MW: 380.21550989151
• CID: 3167881
• PubChem ID: 84820000
• Update Time: 2025-10-31

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-chlorophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-chlorophenyl)thiourea
• 1-{[3-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]METHYL}-3-(4-CHLOROPHENYL)THIOUREA
• 326815-11-6

• Inchi： 1S/C14H10Cl2F3N3S/c15-9-1-3-10(4-2-9)22-13(23)21-7-12-11(16)5-8(6-20-12)14(17,18)19/h1-6H,7H2,(H2,21,22,23)
• InChI Key： RJDGBGVFPKINFP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1CNC(NC1C=CC(=CC=1)Cl)=S

Computed Properties

• Exact Mass: 378.9924584Da
• Monoisotopic Mass: 378.9924584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 69Ų

Additional information on 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-chlorophenyl)thiourea

Introduction to 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-chlorophenyl)thiourea (CAS No. 326815-11-6)

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-chlorophenyl)thiourea (CAS No. 326815-11-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in pharmaceutical research. This compound, often referred to as CCTPMT for brevity, is characterized by its unique molecular structure, which includes a thiourea moiety and multiple halogenated substituents. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various therapeutic and diagnostic purposes.

The chemical structure of CCTPMT is composed of a thiourea group linked to a chlorinated pyridine ring and a chlorinated benzene ring. The thiourea moiety is known for its ability to form hydrogen bonds and interact with biological targets, while the halogenated substituents contribute to the compound's lipophilicity and stability. These features collectively enhance the compound's potential as a lead molecule in drug discovery and development.

Recent studies have highlighted the potential of CCTPMT in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that CCTPMT exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway, has been extensively investigated.

In addition to its anti-inflammatory effects, CCTPMT has shown promise in cancer research. Studies have indicated that the compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. Specifically, it has been shown to target key proteins involved in cell survival and proliferation, such as Bcl-2 and cyclin D1. These findings suggest that CCTPMT could be developed into a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic properties of CCTPMT have also been studied in detail. Preclinical studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has a reasonable half-life, which makes it suitable for oral administration in therapeutic settings. Furthermore, the compound's low toxicity profile has been confirmed through extensive toxicity studies, indicating its safety for use in clinical trials.

In terms of clinical development, CCTPMT is currently undergoing Phase I clinical trials to evaluate its safety and efficacy in human subjects. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The ongoing trials aim to further elucidate the optimal dosing regimens and identify any potential drug-drug interactions that may need to be considered during clinical use.

Beyond its therapeutic applications, CCTPMT has also found utility in diagnostic imaging. The compound's unique chemical structure allows it to be labeled with radiotracers or fluorescent tags, enabling its use as an imaging agent for non-invasive monitoring of disease progression and treatment response. This dual functionality as both a therapeutic and diagnostic agent underscores its versatility and potential impact on patient care.

The synthesis of CCTPMT involves several well-established chemical reactions, including nucleophilic substitution and condensation reactions. The process can be optimized for large-scale production using modern synthetic techniques, ensuring consistent quality and purity of the final product. This scalability is crucial for meeting the demands of both research laboratories and pharmaceutical companies.

In conclusion, 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(4-chlorophenyl)thiourea (CAS No. 326815-11-6) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development into therapeutic agents for inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a key player in the future landscape of drug discovery.